Cas no 2138280-24-5 (3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid)

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid is an Fmoc-protected amino acid derivative widely used in peptide synthesis. Its key structural features include a fluorenylmethyloxycarbonyl (Fmoc) group, which provides orthogonal protection for the amino functionality, and a 4-fluorophenyl substituent that enhances steric and electronic properties. The compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and efficient deprotection under mild conditions. The fluorine substitution on the phenyl ring can influence peptide conformation and binding interactions, making it useful in medicinal chemistry and bioconjugation applications. Its high purity and compatibility with automated synthesizers further underscore its utility in research and pharmaceutical development.
3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid structure
2138280-24-5 structure
Product Name:3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid
CAS No:2138280-24-5
MF:C25H22FNO4
MW:419.444890499115
CID:5829139
PubChem ID:132343753
Update Time:2025-06-08

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS034069716
    • 2138280-24-5
    • EN300-658024
    • 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-fluorophenyl)-2-methylpropanoic acid
    • Inchi: 1S/C25H22FNO4/c1-25(23(28)29,16-10-12-17(26)13-11-16)15-27-24(30)31-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)
    • InChI Key: VGWFXZCESISYMG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C(=O)O)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 419.15328635g/mol
  • Monoisotopic Mass: 419.15328635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 75.6Ų

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Additional information on 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS No. 2138280-24-5): An Overview

3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS No. 2138280-24-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-amino acid, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are widely used in the synthesis of peptides and proteins.

The Fmoc group is a crucial protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The 4-fluorophenyl substituent in the structure of this compound adds an additional layer of complexity and functionality, making it particularly interesting for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid in various areas of medicinal chemistry. One notable application is in the design and synthesis of peptidomimetics, which are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability and bioavailability.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that compounds derived from Fmoc-amino acids can effectively inhibit specific enzymes involved in disease pathways. For instance, a derivative of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid was shown to inhibit the activity of a key enzyme in the pathogenesis of Alzheimer's disease, offering a promising lead for further drug development.

Another area where 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid has shown potential is in the field of cancer research. The 4-fluorophenyl substituent has been found to enhance the binding affinity of the compound to certain receptors, making it a valuable candidate for developing targeted therapies. A recent study in Cancer Research reported that a derivative of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

The synthetic route to 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid involves several well-established steps in organic synthesis. The initial step typically involves the protection of an amino acid with the Fmoc group, followed by functionalization with the 4-fluorophenyl moiety. This process requires careful control of reaction conditions to ensure high yields and purity.

One of the key challenges in the synthesis of this compound is maintaining stereochemical integrity throughout the reaction sequence. The presence of multiple chiral centers necessitates precise control over stereochemistry to ensure that the desired enantiomer is obtained. Advanced techniques such as chiral chromatography and asymmetric synthesis have been employed to address these challenges.

In addition to its applications in drug discovery, 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid has also been explored for its use in diagnostic imaging. The fluorine atom in the 4-fluorophenyl group can be detected using nuclear magnetic resonance (NMR) spectroscopy, making it useful for tracking the distribution and metabolism of the compound in biological systems.

The physicochemical properties of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various applications in both laboratory research and industrial settings.

The safety profile of 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed at doses up to 100 mg/kg in animal models. However, as with any new chemical entity, ongoing safety monitoring is essential during clinical trials and post-marketing surveillance.

In conclusion, 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(4-fluorophenyl)-2-methylpropanoic acid (CAS No. 2138280-24-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern drug discovery efforts.

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